Cas no 896022-14-3 (4-chloro-N-5-({(5-chloro-2-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 4-chloro-N-5-({(5-chloro-2-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 896022-14-3
• MF: C₁₈H₁₄Cl₂N₄O₃S₂
• MW: 469.364758968353
• CID: 6467340
• Update Time: 2025-05-19

4-chloro-N-5-({(5-chloro-2-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-5-({(5-chloro-2-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• Benzamide, 4-chloro-N-[5-[[2-[(5-chloro-2-methoxyphenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C18H14Cl2N4O3S2/c1-27-14-7-6-12(20)8-13(14)21-15(25)9-28-18-24-23-17(29-18)22-16(26)10-2-4-11(19)5-3-10/h2-8H,9H2,1H3,(H,21,25)(H,22,23,26)
• InChI Key： JIAKIDAZNINKDV-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=CC(Cl)=CC=C2OC)=O)S1)(=O)C1=CC=C(Cl)C=C1

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• pka: 7.22±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-chloro-N-5-({(5-chloro-2-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

Professional Introduction to Compound with CAS No. 896022-14-3 and Product Name: 4-chloro-N-5-({(5-chloro-2-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

The compound in question, identified by the CAS number 896022-14-3, is a sophisticated organic molecule belonging to the class of benzamide derivatives. This compound, formally named 4-chloro-N-5-({(5-chloro-2-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide, exhibits a complex structural framework characterized by multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a thiadiazole core, combined with chloro and methoxy substituents, suggests a high degree of molecular complexity that may be leveraged in pharmaceutical applications.

In recent years, there has been growing interest in benzamide derivatives due to their demonstrated efficacy in various therapeutic contexts. The structural motif of benzamide is well-known for its role as a pharmacophore in drugs targeting neurological disorders, inflammation, and cancer. The specific modification of this compound with a sulfanyl group at the 5-position of the thiadiazole ring introduces additional potential interactions with biological targets, enhancing its pharmacological profile. This modification is particularly noteworthy as it may influence both the solubility and binding affinity of the molecule.

The thiadiazole scaffold is a heterocyclic compound that has garnered significant attention in medicinal chemistry due to its versatility and biological activity. Thiadiazoles are known to exhibit antimicrobial, anti-inflammatory, and antitumor properties, making them valuable candidates for drug development. In the case of this compound, the integration of a chloro group at the 4-position of the benzamide moiety further modulates its electronic properties, potentially enhancing its interaction with enzymes or receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential application in addressing complex diseases through targeted molecular interactions. The combination of a carbamoylmethyl sulfanyl group with the thiadiazole core suggests that this molecule may possess dual functionality, capable of modulating multiple biological pathways simultaneously. Such multifaceted activity is highly desirable in modern drug discovery, where polypharmacicity is often associated with improved therapeutic outcomes.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to optimize compounds like this one for better pharmacokinetic properties. The use of molecular modeling techniques has revealed that the spatial arrangement of functional groups in this compound can significantly influence its binding affinity to target proteins. This insight has guided the design of analogs with enhanced efficacy and reduced side effects.

The synthesis of such complex molecules requires meticulous attention to detail and expertise in organic chemistry methodologies. The introduction of multiple substituents into the thiadiazole ring necessitates careful control over reaction conditions to ensure high yield and purity. Recent innovations in synthetic chemistry have made it possible to streamline these processes, reducing both time and resource requirements while maintaining high standards of quality.

Beyond its potential therapeutic applications, this compound also serves as a valuable tool for academic research. Its unique structure allows researchers to explore novel mechanisms of action and test hypotheses about drug-receptor interactions. By studying compounds like this one, scientists can gain deeper insights into disease pathways and develop more effective treatments.

The field of medicinal chemistry continues to evolve rapidly, driven by advancements in technology and interdisciplinary collaboration. The development of new synthetic strategies and computational tools has accelerated the discovery process, bringing promising candidates like this one closer to clinical evaluation. As research progresses, it is likely that additional derivatives will be synthesized and tested for their biological activity.

In conclusion, 4-chloro-N-5-({(5-chloro-2-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 896022-14-3) represents a significant advancement in benzamide-based drug design. Its complex structure and multifaceted functionality make it a promising candidate for further investigation in pharmaceutical research. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in developing innovative therapies for human health.